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Compound of Interest

Compound Name: 2-Tert-butyl-1,3-diisopropylisourea

Cat. No.: B031140

A Comprehensive Technical Guide to 2-Tert-
butyl-1,3-diisopropylisourea

Introduction

2-Tert-butyl-1,3-diisopropylisourea, also known by its synonym O-tert-Butyl-N,N'-
diisopropylisourea, is a versatile chemical reagent primarily utilized in organic synthesis.[1]
With the CAS number 71432-55-8, this compound serves as a valuable intermediate and
reagent for creating complex molecules, particularly in the fields of pharmaceutical
development and materials science.[1][2] Its sterically hindered structure offers unique
advantages in selectivity and reactivity, making it a preferred choice for specific chemical
transformations such as esterification and alkylation.[1][3] This guide provides an in-depth
overview of its properties, synthesis, and applications, tailored for researchers and
professionals in drug development.

Physical and Chemical Properties

2-Tert-butyl-1,3-diisopropylisourea is a colorless to almost colorless clear liquid under
standard conditions.[2][3] It is characterized by its excellent solubility in organic solvents, which
facilitates its application in a wide range of reaction environments.[1] Its stability is maintained
under recommended storage conditions, which include refrigeration (2-8°C) in an inert
atmosphere, protected from light.[2][4]
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Table 1: Physical and Chemical Identification Data

Identifier Value
CAS Number 71432-55-8[1][2][5][6]
Molecular Formula C11H24N20[1][2][5][6]
Molecular Weight 200.32 g/mol [1][2][5][6]
tert-butyl N,N'-di(propan-2-yl)carbamimidate[5
IUPAC Name Y (prop ¥ )
[718]
O-tert-Butyl-N,N'-diisopropylisourea, 2-Methyl-2-
Synonyms propanyl N,N'-diisopropylcarbamimidate[2][3][6]
[9]
InChlKey FESDUDPSRMWIDL-UHFFFAOYSA-N[2][8]
SMILES CC(C)NC(=NC(C)C)oCc(CYyO)C2l1417I8]

Table 2: Quantitative Physicochemical Properties

Property Value Notes
Colorless to Almost Colorless
Appearance o
Clear Liquid/Oil[1][2][3]
61°C at 10 mmHg[2][8][9][10
Boiling Point alzlisIeNLol (lit.)
[11]
Density 0.89 £ 0.1 g/cm3[2][10] Predicted
Refractive Index 1.4240 - 1.4280[2][10]
pKa 9.54 + 0.50[2] Predicted

Spectroscopic Data

The structural identity of 2-Tert-butyl-1,3-diisopropylisourea is confirmed by Nuclear

Magnetic Resonance (NMR) spectroscopy.
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Table 3: *H NMR Spectroscopic Data

Chemical Shift ()

Multiplicity Integration Assignment
ppm
3.80 - 3.58 m 1H CH
3.31-297 m 1H CH
1.44 S 9H tBu
1.19-1.01 m 12H Mez x 2

Solvent: CDClIs,
Frequency: 300
MHZz[2]

Experimental Protocols

Detailed methodologies for the synthesis of 2-Tert-butyl-1,3-diisopropylisourea and its
application in esterification are outlined below.

1. Synthesis of 2-Tert-butyl-1,3-diisopropylisourea

This protocol describes the synthesis from N,N'-diisopropylcarbodiimide and tert-butanol,
catalyzed by copper(l) chloride.[2]

o Materials:
o N,N'-diisopropylcarbodiimide (10.0 mL, 63.9 mmol, 1.0 equiv)
o tert-butanol (6.97 mL, 73.5 mmol, 1.15 equiv)
o Copper(l) chloride (CuCl) (63.4 mg, 0.64 mmol, 1 mol%)
e Procedure:
o Add CuCl to a solution of N,N'-diisopropylcarbodiimide in tert-butanol.[2]

o Stir the reaction mixture at room temperature for 14 hours.[2]
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o Upon completion, purify the mixture by distillation under reduced pressure (80°C, 25
mmHgQ).[2]

o The final product, 2-tert-butyl-1,3-diisopropylisourea, is obtained as a colorless oil
(typical yield: 81%).[2]

Synthesis Workflow of 2-Tert-butyl-1,3-diisopropylisourea

N,N'-Diisopropyl-
carbodiimide

Reaction Product:

oL I N - Tert-butyl-1,3-

Distillation
(80°C, 25 mmHg)

Combine

tert-Butanol Reactants Purification

diisopropylisourea
(Colorless Oil)

CuCl (catalyst)

Click to download full resolution via product page

A diagram illustrating the synthesis workflow for the target compound.

2. Application in tert-Butylation: Synthesis of Boc-Ser-OtBu

This protocol demonstrates the use of 2-Tert-butyl-1,3-diisopropylisourea as a tert-butylation
reagent for the esterification of a protected amino acid, Boc-Ser-OH.

o Materials:

o Boc-Ser-OH (0.94 g, 4.6 mmol)

[¢]

2-Tert-butyl-1,3-diisopropylisourea (3.3 mL, 14.0 mmol)

[¢]

Dichloromethane (DCM) (10 mL)

[e]

Hexane

Celite

o
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e Procedure:

Dissolve Boc-Ser-OH in dichloromethane.

o

o Cool the solution to 3°C and add 2-Tert-butyl-1,3-diisopropylisourea dropwise over 5

minutes.
o Stir the reaction mixture overnight at room temperature under a nitrogen atmosphere.
o Add hexane (10 mL) to the mixture and filter it through celite.
o Remove the solvent under reduced pressure.

o Purify the resulting residue by column chromatography (1:1 ethyl acetate/hexane on SiOz2)
to yield the product, Boc-Ser-OtBu, as a white solid (typical yield: 50%).
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tert-Butylation of Boc-Ser-OH

Reactants
Boc-Ser-OH 2-Tert-butyl-1,3-
(in DCM) diisopropylisourea
\ Z
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2. Stir overnight at RT
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3. Evaporate Solvent
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Workflow for the esterification of Boc-Ser-OH using the isourea reagent.

Applications in Research and Development
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2-Tert-butyl-1,3-diisopropylisourea is a key reagent in multi-step organic syntheses, valued
for its ability to facilitate specific chemical transformations.

e Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of complex
pharmaceutical compounds. Notable examples include its use in preparing 5-Oxo
Atorvastatin tert-Butyl Ester, a Boc-protected derivative of Atorvastatin, and as a reagent in
the total synthesis of the antifungal natural product, Citrafungin A.[2][10]

« Esterification and Alkylation: The compound is an effective reagent for tert-butylation, a type
of esterification or alkylation that introduces a bulky tert-butyl group.[3] This is particularly
useful in protecting group chemistry, a cornerstone of modern peptide and complex molecule
synthesis.[12][13] The steric hindrance provided by the reagent's structure can enhance
reaction selectivity.[1]

o General Synthetic Utility: As a versatile synthetic tool, it is employed in various C-X bond
formation reactions and can act as a ligand in certain catalytic processes, helping to improve
reaction rates and selectivity.[1]

Conclusion

2-Tert-butyl-1,3-diisopropylisourea is a specialized chemical reagent with significant utility in
organic synthesis, particularly for researchers in drug discovery and development. Its well-
defined physical and chemical properties, coupled with established protocols for its synthesis
and application in tert-butylation reactions, make it a reliable tool for constructing complex
molecular architectures. Its role in the synthesis of notable compounds like atorvastatin
derivatives underscores its importance in the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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